Cas no 2023664-48-2 (tert-butyl N-1-cyano-4-(propan-2-yl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-cyano-4-(propan-2-yl)cyclohexylcarbamate
• CAS No: 2023664-48-2
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 5639419
• PubChem ID: 165909157
• Update Time: 2025-05-23

tert-butyl N-1-cyano-4-(propan-2-yl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-cyano-4-(propan-2-yl)cyclohexylcarbamate

• Inchi： 1S/C15H26N2O2/c1-11(2)12-6-8-15(10-16,9-7-12)17-13(18)19-14(3,4)5/h11-12H,6-9H2,1-5H3,(H,17,18)
• InChI Key： NTWQMAFLCLURFN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C#N)CCC(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 266.199428076g/mol
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-1-cyano-4-(propan-2-yl)cyclohexylcarbamate

tert-butyl N-1-cyano-4-(propan-2-yl)cyclohexylcarbamate

tert-butyl N-1-cyano-4-(propan-2-yl)cyclohexylcarbamate, also known by its CAS number 2023664-48-2, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a cyano group and a cyclohexane ring substituted with a propan-2-yl group. The presence of these functional groups makes it a versatile molecule with potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials.

The tert-butyl group in the molecule contributes to its stability and hydrophobicity, while the cyano group introduces electron-withdrawing properties, enhancing the compound's reactivity in certain chemical transformations. The cyclohexane ring, substituted with a propan-2-yl group, adds rigidity to the structure, which can be advantageous in controlling the physical properties of the compound. Recent studies have shown that such structural features can be exploited to design novel materials with tailored mechanical and electronic properties.

Research into this compound has been driven by its potential as an intermediate in the synthesis of more complex molecules. For instance, the cyano group can undergo various transformations, such as nucleophilic substitution or reduction, to yield derivatives with diverse functionalities. This makes tert-butyl N-1-cyano-4-(propan-2-yl)cyclohexylcarbamate a valuable building block in organic synthesis.

In terms of applications, this compound has shown promise in the development of advanced polymers and coatings. Its unique combination of hydrophobicity and reactivity allows for the creation of materials with enhanced durability and resistance to environmental factors. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored, particularly in the development of bioactive compounds with potential therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic structure and reactivity of tert-butyl N-1-cyano-4-(propan-2-yl)cyclohexylcarbamate. Quantum mechanical calculations have provided insights into the distribution of electron density within the molecule, which is crucial for predicting its behavior in chemical reactions. These studies have also highlighted the importance of steric effects in determining the molecule's reactivity and selectivity.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of a suitable cyano-containing precursor with a cyclohexane derivative bearing the necessary substituents. The use of modern catalytic systems has significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

In conclusion, tert-butyl N-1-cyano-4-(propan-2-yl)cyclohexylcarbamate is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an attractive target for researchers in various fields, from organic synthesis to materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.